Cas no 180965-94-0 (1,9-Dithia-5,13-diazacyclohexadecane, 5-(phenylmethyl)-)

• Product Name: 1,9-Dithia-5,13-diazacyclohexadecane, 5-(phenylmethyl)-
• CAS No: 180965-94-0
• MF: C₁₉H₃₂N₂S₂
• MW: 352.600782394409
• CID: 1377731
• PubChem ID: 6395764
• Update Time: 2025-04-20

1,9-Dithia-5,13-diazacyclohexadecane, 5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,9-Dithia-5,13-diazacyclohexadecane, 5-(phenylmethyl)-
• 5-benzyl-1,9-dithia-5,13-diazacyclohexadecane
• 180965-94-0
• DTXSID90423128

• Inchi： 1S/C19H32N2S2/c1-2-8-19(9-3-1)18-21-12-6-16-22-14-4-10-20-11-5-15-23-17-7-13-21/h1-3,8-9,20H,4-7,10-18H2
• InChI Key： XGUWPSJOAVNBET-UHFFFAOYSA-N
• SMILES： S1CCCNCCCSCCCN(CC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 352.20096
• Monoisotopic Mass: 352.20069138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• PSA: 15.27